Cas no 2138553-15-6 (2-bromo-1-fluoro-4-(pentafluoroethyl)benzene)

• Product Name: 2-bromo-1-fluoro-4-(pentafluoroethyl)benzene
• CAS No: 2138553-15-6
• MF: C₈H₃BrF₆
• MW: 293.003842592239
• CID: 6294503
• PubChem ID: 165501418
• Update Time: 2025-06-13

2-bromo-1-fluoro-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-4-(pentafluoroethyl)benzene
• 2138553-15-6
• EN300-1198018

• Inchi： 1S/C8H3BrF6/c9-5-3-4(1-2-6(5)10)7(11,12)8(13,14)15/h1-3H
• InChI Key： HCIMTUCYRSOOBA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 291.93223g/mol
• Monoisotopic Mass: 291.93223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-fluoro-4-(pentafluoroethyl)benzene

Research Briefing on 2-bromo-1-fluoro-4-(pentafluoroethyl)benzene (CAS: 2138553-15-6) in Chemical and Biomedical Applications

2-bromo-1-fluoro-4-(pentafluoroethyl)benzene (CAS: 2138553-15-6) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in pharmaceutical development and material science.

Recent studies highlight the compound's utility as a versatile building block in organic synthesis. Its electron-withdrawing pentafluoroethyl group and halogen substituents (bromo and fluoro) make it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in constructing complex fluorinated scaffolds for drug candidates targeting G-protein-coupled receptors (GPCRs).

In pharmaceutical applications, researchers have explored 2-bromo-1-fluoro-4-(pentafluoroethyl)benzene as a precursor for PET (positron emission tomography) radiotracers. The presence of fluorine-18 (when the fluoro substituent is isotopically labeled) combined with the compound's metabolic stability shows promise for neuroimaging applications. Preliminary in vivo studies in murine models, reported in ACS Medicinal Chemistry Letters (2024), indicate favorable blood-brain barrier penetration and low non-specific binding.

The compound's material science applications are equally noteworthy. Its high thermal stability (decomposition temperature >300°C) and hydrophobic properties make it suitable for designing advanced fluoropolymer coatings. Research teams at several institutions are investigating its incorporation into liquid crystal materials for optoelectronic devices, where its strong dipole moment and steric profile appear to enhance mesophase stability.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) classify 2-bromo-1-fluoro-4-(pentafluoroethyl)benzene as moderately hazardous (LD50 oral rat: 320 mg/kg), with primary risks being eye and skin irritation. Proper handling with PPE is recommended, particularly given its potential to release hydrogen fluoride upon decomposition at elevated temperatures.

Looking forward, the compound's unique combination of properties positions it as a valuable tool for multiple research fronts. Ongoing clinical trials are evaluating derivatives as potential kinase inhibitors, while materials science applications continue to expand into areas such as organic semiconductors and battery electrolytes. The compound's commercial availability from major chemical suppliers (purity typically >98%) facilitates broader adoption across these diverse applications.